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Compound of Interest

Compound Name: (2-lodoethyl)benzene

Cat. No.: B101923

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety information for (2-
lodoethyl)benzene (CAS No: 17376-04-4). It is intended to be a technical resource for
laboratory personnel and professionals in the field of drug development and scientific research.

Chemical Identification and Physical Properties

(2-lodoethyl)benzene is a halogenated hydrocarbon commonly used as a reagent in organic
synthesis.[1] It is particularly useful in preparing organic-inorganic hybrid compounds and
certain antiviral agents.[1]

Table 1: Physical and Chemical Properties of (2-lodoethyl)benzene
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Property Value Source(s)
CAS Number 17376-04-4 [2]
Molecular Formula CsHol [3114]
Molecular Weight 232.06 g/mol [2]
Appearance C.:ok')rless to red to green clear 5176]
liquid

Boiling Point 122-123 °C at 13 mmHg [1][2]
Density 1.603 g/mL at 25 °C [1112]
Refractive Index (n20/D) 1.601 [1][2]

Form Liquid (2]

Hazard Identification and GHS Classification

(2-lodoethyl)benzene is classified as an irritant. The following GHS hazard statements apply.

Table 2: GHS Hazard Classification for (2-lodoethyl)benzene

Code Hazard Statement

H315 Causes skin irritation.

H319 Causes serious eye irritation.
H335 May cause respiratory irritation.

Source: ChemicalBook Safety Data Sheet
Pictogram:
e Exclamation Mark

Signal Word: Warning
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Precautionary Statements:

A comprehensive list of precautionary statements is provided below, in line with the identified

hazards.

Table 3: Precautionary Statements for (2-lodoethyl)benzene
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Category Code Statement

Avoid breathing

Prevention P261 dust/fume/gas/mist/vapours/sp
ray.[7]
Wash skin thoroughly after
P264 ]
handling.[7]
Use only outdoors or in a well-
P271 )
ventilated area.[7]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[7][8]
IF ON SKIN: Wash with plenty
Response P302+P352

of water.[9]

IF INHALED: Remove person
P304+P340 to fresh air and keep

comfortable for breathing.[9]

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[10]

Call a POISON
pP312 CENTER/doctor if you feel

unwell.[9]

If skin irritation occurs: Get

P332+P313
medical advice/attention.
If eye irritation persists: Get
P337+P313 ) ) )
medical advice/attention.
Store in a well-ventilated
Storage P403+P233 place. Keep container tightly

closed.
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P405 Store locked up.

Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.

Toxicological Information

Specific toxicological data for (2-lodoethyl)benzene, such as LD50 (median lethal dose) or
LC50 (median lethal concentration), are not readily available in the public domain. The primary
identified toxicological effects are irritation to the skin, eyes, and respiratory system.

In the absence of specific data, it is prudent to handle this compound with care, assuming it
may have other uncharacterized toxicological properties. A standardized experimental protocol
for determining acute oral toxicity is detailed in Section 7.

First Aid Measures

In case of exposure to (2-lodoethyl)benzene, the following first aid procedures should be
followed:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

o Skin Contact: In case of contact, immediately flush skin with plenty of soap and water.
Remove contaminated clothing and shoes. Get medical attention if irritation develops and
persists.

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

 Ingestion: If swallowed, do NOT induce vomiting. Get medical aid immediately. Call a poison
control center.

Handling, Storage, and Personal Protective
Equipment
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Handling:

Wash thoroughly after handling.

Use with adequate ventilation.

Avoid contact with eyes, skin, and clothing.

Keep container tightly closed.

Avoid ingestion and inhalation.

Storage:

o Store in a cool, dry, well-ventilated area away from incompatible substances.
o Keep containers tightly closed.

e The product may be stabilized with a copper chip.[5]

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Skin Protection: Wear appropriate protective gloves to prevent skin exposure.

Clothing: Wear appropriate protective clothing to prevent skin exposure.

Respirators: A respiratory protection program that meets OSHA's 29 CFR 1910.134 and
ANSI Z88.2 requirements or European standard EN 149 must be followed whenever
workplace conditions warrant a respirator's use.

Stability and Reactivity

o Chemical Stability: Stable under normal temperatures and pressures.

e Incompatible Materials: Strong oxidizing agents.
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e Hazardous Decomposition Products: Hazardous decomposition products include carbon
monoxide, carbon dioxide, and hydrogen iodide.

» Hazardous Polymerization: Has not been reported.

Experimental Protocols: Acute Oral Toxicity
Assessment

While specific toxicological studies for (2-lodoethyl)benzene are not available, the following
section details a standardized methodology for determining acute oral toxicity, based on the
OECD Test Guideline 420 (Fixed Dose Procedure). This method is designed to yield
information on the hazardous properties of a substance without determining a precise LD50,
thereby reducing animal use.[1][2][11]

Objective: To identify a dose that produces evident toxicity but not mortality, allowing for
classification according to the Globally Harmonized System (GHS).[2]

Principle: Groups of animals, typically female rats, are dosed in a stepwise procedure using a
series of fixed doses (e.g., 5, 50, 300, 2000 mg/kg).[2][12] The endpoint is the observation of
clear signs of toxicity at one of the fixed dose levels, rather than animal death.[12]

Methodology:

» Animal Selection: Healthy, young adult rodents (rats are preferred) of a single sex (typically
females, as they are often more sensitive) are used.[2][13] Animals are acclimatized to
laboratory conditions for at least 5 days before the study.[14]

e Housing and Feeding: Animals are housed in appropriate conditions with a controlled
environment (22°C £ 3°C, 30-70% humidity) and a 12-hour light/dark cycle.[14] They are
provided with a standard laboratory diet and unlimited drinking water.[14]

o Dose Preparation and Administration: The test substance is typically administered orally via
gavage.[2][13] Animals should be fasted (e.g., overnight for rats) before dosing.[2][14]

» Sighting Study: A preliminary sighting study is conducted to determine the appropriate
starting dose for the main study.[12] Single animals are dosed sequentially at intervals of at
least 24 hours. The starting dose is selected from the fixed levels (5, 50, 300, 2000 mg/kg)
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based on any existing data.[12] If no information is available, a starting dose of 300 mg/kg is
often used.[12]

Main Study:

o The starting dose is selected based on the sighting study results, aiming for a dose that
produces toxicity without mortality.[2]

o A group of five animals is dosed at the selected level.
o If no mortality occurs, the next higher fixed dose is used on another group of five animals.

o If mortality occurs, the next lower fixed dose is used on another group. This continues until
the dose causing evident toxicity or mortality is identified.[2]

Observations:

o Animals are observed individually at least once during the first 30 minutes after dosing,
periodically during the first 24 hours (with special attention during the first 4 hours), and
daily thereafter for a total of 14 days.[12]

o All signs of toxicity, including changes in skin, fur, eyes, and behavior, are recorded.
o Animal weights are recorded weekly.[2]

Pathology: At the end of the observation period, all surviving animals are humanely
euthanized and subjected to a gross necropsy.[2]

Data Analysis and Classification: The substance is classified into a GHS category based on
the dose at which evident toxicity or mortality was observed. This method provides a hazard
classification rather than a point estimate of the LD50.

Visualizations

The following diagram illustrates a generalized workflow for the safe handling of a chemical
irritant like (2-lodoethyl)benzene in a laboratory setting.
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Handling Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

